Cas no 62251-87-0 (Heptanoic acid, 3,6-dioxo-2-(triphenylphosphoranylidene)-, ethyl ester)

• Product Name: Heptanoic acid, 3,6-dioxo-2-(triphenylphosphoranylidene)-, ethyl ester
• CAS No: 62251-87-0
• MF: C₂₇H₂₇O₄P
• MW: 446.474648714066
• CID: 452427
• PubChem ID: 71388298
• Update Time: 2025-04-19

Heptanoic acid, 3,6-dioxo-2-(triphenylphosphoranylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 3,6-dioxo-2-(triphenyl-λ⁵-phosphanylidene)heptanoate
• Heptanoic acid, 3,6-dioxo-2-(triphenylphosphoranylidene)-, ethyl ester
• Ethyl 3,6-dioxo-2-(triphenylphosphoranylidene)heptanoate
• 62251-87-0
• DTXSID70810370
• Ethyl 3,6-dioxo-2-(triphenyl-lambda~5~-phosphanylidene)heptanoate

• Inchi： 1S/C27H27O4P/c1-3-31-27(30)26(25(29)20-19-21(2)28)32(22-13-7-4-8-14-22,23-15-9-5-10-16-23)24-17-11-6-12-18-24/h4-18H,3,19-20H2,1-2H3
• InChI Key： CGPCIEALQJQBGQ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=C(C(=O)OCC)C(CCC(C)=O)=O

Computed Properties

• Exact Mass: 446.16481
• Monoisotopic Mass: 446.16469634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44
• LogP: 3.65430